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Compound of Interest
Compound Name: 2-Methyl-4-pentenal

Cat. No.: B1615568

L  Get Quote

An In-depth Technical Guide to 2-Methyl-4-pentenal

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Methyl-4-pentenal, including its molecular formula and weight. It also details a
standard experimental protocol for its synthesis, relevant for researchers and professionals in
drug development and organic chemistry.

Core Molecular and Physical Properties

2-Methyl-4-pentenal is an organic compound classified as an unsaturated aldehyde.[1] Its
chemical structure and properties make it a valuable intermediate in various organic syntheses.

Property Value Source
Molecular Formula CeH100 [11121[3114]
Molecular Weight 98.14 g/mol [2][4]
CAS Registry Number 5187-71-3 [1112][3]

IUPAC Name

2-methylpent-4-enal

[4]

Synonyms

2-Methyl-4-pentenal, 4-

Pentenal, 2-methyl-

[1](21[3]

Water Solubility

5208 mg/L @ 25 °C

(estimated)

[1]
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Experimental Protocol: Synthesis of 2-Methyl-4-
pentenal via Swern Oxidation

A common method for the synthesis of 2-Methyl-4-pentenal is the Swern oxidation of its
corresponding alcohol, 2-methylpent-4-en-1-ol.[5] This procedure is advantageous for its mild
reaction conditions.

Materials:

e 2-methylpent-4-en-1-ol

e Oxalyl chloride

e Dimethyl sulfoxide (DMSO), anhydrous
o Triethylamine (EtsN)

e Dichloromethane (DCM), anhydrous

e Nitrogen (N2) gas

e Magnesium sulfate (MgS0Oa4), anhydrous
 Brine solution

o Water (Hz20)

Procedure:[5]

o Oxalyl Chloride Activation: In a round-bottom flask under a nitrogen atmosphere, dissolve
oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane at -60°C.

e DMSO Addition: To this solution, add a solution of anhydrous DMSO (3.0 equivalents) in
anhydrous DCM and stir for 2 minutes.

» Alcohol Addition: Add a solution of 2-methylpent-4-en-1-ol (1.0 equivalent) in anhydrous
DCM. Stir the resulting mixture for 15 minutes at -60°C.
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 Triethylamine Addition: Add triethylamine (5.0 equivalents) to the reaction mixture and allow
it to warm to ambient temperature while stirring for 20 minutes.

e Quenching and Extraction: Quench the reaction by adding DCM and water. Separate the
organic layer.

e Washing and Drying: Wash the organic layer with brine, then dry it over anhydrous
magnesium sulfate.

« |solation: Filter the mixture and concentrate the filtrate to yield the crude product, 2-Methyl-
4-pentenal. Further purification can be performed if necessary.

Synthesis Workflow

The following diagram illustrates the key steps in the Swern oxidation of 2-methylpent-4-en-1-ol

(Start: 2-methylpent-4-en-1-0D

Reactant

to produce 2-Methyl-4-pentenal.

Intermediate

Quenching
(Triethylamine, H20)

Crude Product

( )

Purification

Ginal Product: 2—Methyl-4—pentenaD
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Click to download full resolution via product page

Swern Oxidation Workflow for 2-Methyl-4-pentenal Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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